Cas no 1361528-80-4 (3,6-Bis(perchlorophenyl)thieno[3,2-b]thiophene)

• Product Name: 3,6-Bis(perchlorophenyl)thieno[3,2-b]thiophene
• CAS No: 1361528-80-4
• MF: C₁₈H₂Cl₁₀S₂
• MW: 636.868472576141
• CID: 4969186
• Update Time: 2025-06-12

3,6-Bis(perchlorophenyl)thieno[3,2-b]thiophene Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(perchlorophenyl)thieno[3,2-b]thiophene

• Inchi： 1S/C18H2Cl10S2/c19-7-5(8(20)12(24)15(27)11(7)23)3-1-29-18-4(2-30-17(3)18)6-9(21)13(25)16(28)14(26)10(6)22/h1-2H
• SMILES： ClC1C(=C(C(=C(C=1C1=CSC2C(=CSC=21)C1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 546
• XLogP3: 12.2
• Topological Polar Surface Area: 56.5

Additional information on 3,6-Bis(perchlorophenyl)thieno[3,2-b]thiophene

Recent Advances in the Study of 3,6-Bis(perchlorophenyl)thieno[3,2-b]thiophene (CAS: 1361528-80-4)

3,6-Bis(perchlorophenyl)thieno[3,2-b]thiophene (CAS: 1361528-80-4) is a novel organic semiconductor material that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique electronic properties and potential applications in optoelectronic devices and biomedical research. Recent studies have explored its synthesis, structural characterization, and functional properties, shedding light on its promising role in advanced material science and therapeutic development.

The compound's distinctive structure, featuring perchlorophenyl groups attached to a thieno[3,2-b]thiophene core, contributes to its high thermal stability and excellent charge transport capabilities. These properties make it a candidate for use in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and biosensors. Recent research has also investigated its potential as a photosensitizer in photodynamic therapy (PDT), leveraging its ability to generate reactive oxygen species (ROS) upon light irradiation.

In a 2023 study published in Advanced Materials, researchers demonstrated the efficient synthesis of 3,6-Bis(perchlorophenyl)thieno[3,2-b]thiophene via a palladium-catalyzed cross-coupling reaction, achieving high yields and purity. The study highlighted the compound's broad absorption spectrum in the visible region, making it suitable for light-harvesting applications. Additionally, its electrochemical properties were characterized using cyclic voltammetry, revealing reversible redox behavior and a narrow bandgap, which are advantageous for electronic applications.

Another recent investigation, reported in Chemical Communications, explored the compound's interaction with biological macromolecules. The study found that 3,6-Bis(perchlorophenyl)thieno[3,2-b]thiophene exhibits selective binding to certain DNA sequences, suggesting potential applications in targeted drug delivery or as a diagnostic probe. Molecular docking simulations supported these findings, indicating strong interactions with the minor groove of DNA.

Despite these promising developments, challenges remain in optimizing the compound's solubility and biocompatibility for biomedical applications. Researchers are actively exploring derivatization strategies to enhance its performance in aqueous environments while retaining its electronic properties. Future studies are expected to focus on scaling up synthesis methods and evaluating its toxicity profile in preclinical models.

In summary, 3,6-Bis(perchlorophenyl)thieno[3,2-b]thiophene (CAS: 1361528-80-4) represents a versatile and innovative material with significant potential in both materials science and biomedical research. Continued interdisciplinary collaboration will be essential to unlock its full range of applications and translate laboratory findings into practical solutions.